7-Methoxy-5-methyl-1,8-naphthyridin-2-amine

• CAS No.: 53788-52-6
• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 7-methoxy-5-methyl-1,8-naphthyridin-2-amine
• InChI: InChI=1S/C10H11N3O/c1-6-5-9(14-2)13-10-7(6)3-4-8(11)12-10/h3-5H,1-2H3,(H2,11,12,13)
• InChI Key: QYUUZYJPUVNIMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC(=N2)N)OC

Description

7-Methoxy-5-methyl-1,8-naphthyridin-2-amine is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2-acetamido-5-methyl-7-chloro-1,8-naphthyridine (23.5 g., 0.10 mole) in 250 ml. of methanol is added sodium methoxide (16.2 g., 0.30 mole). The resulting solution is stirred at reflux under nitrogen atmosphere for 18 hours. The methanol is removed in vacuo and the residue is taken up in chloroform (250 ml.) and water (100 ml.). The chloroform layer is separated, dried over anhydrous sodium sulfate, filtered and concentrated in vacuo. The residue is recrystallized from ethanol to yield 2-amino-5-methyl-7-methoxy-1,8-naphthyridine melting at 233°-236° C.